Cas no 1523133-72-3 (4-(2,4-dimethylphenyl)oxane-4-carboxylic acid)

• Product Name: 4-(2,4-dimethylphenyl)oxane-4-carboxylic acid
• CAS No: 1523133-72-3
• MF: C₁₄H₁₈O₃
• MW: 234.290924549103
• CID: 6204863
• PubChem ID: 82620300
• Update Time: 2025-07-01

4-(2,4-dimethylphenyl)oxane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2,4-dimethylphenyl)oxane-4-carboxylic acid
• 4-(2,4-dimethylphenyl)tetrahydro-2h-pyran-4-carboxylic acid
• EN300-1870744
• 1523133-72-3

• Inchi： 1S/C14H18O3/c1-10-3-4-12(11(2)9-10)14(13(15)16)5-7-17-8-6-14/h3-4,9H,5-8H2,1-2H3,(H,15,16)
• InChI Key： NLWMUSRYYQQMGQ-UHFFFAOYSA-N
• SMILES： O1CCC(C(=O)O)(C2C=CC(C)=CC=2C)CC1

Computed Properties

• Exact Mass: 234.125594432g/mol
• Monoisotopic Mass: 234.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives m-Xylenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes m-Xylenes

Additional information on 4-(2,4-dimethylphenyl)oxane-4-carboxylic acid

Introduction to 4-(2,4-dimethylphenyl)oxane-4-carboxylic acid (CAS No. 1523133-72-3) and Its Emerging Applications in Chemical Biology

4-(2,4-dimethylphenyl)oxane-4-carboxylic acid, identified by the chemical abstracts service number 1523133-72-3, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This oxazolidinone derivative features a rigid oxane ring fused with a phenyl group substituted at the 2- and 4-positions with methyl groups, imparting distinct steric and electronic characteristics that make it a valuable scaffold for drug discovery and material science applications.

The compound's molecular structure, characterized by its 4-(2,4-dimethylphenyl)oxane-4-carboxylic acid moiety, suggests potential interactions with biological targets such as enzymes and receptors. The presence of the carboxylic acid group at the 4-position enhances its solubility in polar solvents, facilitating its use in biochemical assays and medicinal chemistry libraries. Recent studies have highlighted its utility as a building block in the synthesis of novel heterocyclic compounds, which exhibit promising biological activities.

In the realm of pharmaceutical research, 4-(2,4-dimethylphenyl)oxane-4-carboxylic acid has been explored as a precursor for developing small-molecule inhibitors targeting various therapeutic pathways. Its rigid oxazolidinone core mimics natural product scaffolds, providing a scaffold for structure-based drug design. For instance, derivatives of this compound have shown inhibitory effects on proteases and kinases, making them attractive candidates for further optimization as potential therapeutic agents.

One of the most compelling aspects of 4-(2,4-dimethylphenyl)oxane-4-carboxylic acid is its versatility in chemical modifications. The carboxylic acid group can be esterified, amidated, or incorporated into more complex molecules via condensation reactions, enabling the creation of diverse pharmacophores. This adaptability has been leveraged in high-throughput screening campaigns to identify novel bioactive compounds. Furthermore, the 2,4-dimethylphenyl substituent imparts lipophilicity, which is critical for membrane permeability and target binding affinity.

Recent advancements in computational chemistry have accelerated the discovery of new derivatives of 4-(2,4-dimethylphenyl)oxane-4-carboxylic acid by predicting their binding modes to biological targets. Molecular docking studies have revealed that this compound can interact with pockets on enzymes such as cyclooxygenases and matrix metalloproteinases (MMPs), suggesting its potential in modulating inflammatory pathways. These findings have spurred interest in synthesizing analogs with enhanced selectivity and potency.

The synthesis of 1523133-72-3 involves multi-step organic transformations starting from readily available aromatic precursors. The key step involves the formation of the oxazolidinone ring through cycloaddition reactions between an aldehyde derivative and an aziridine intermediate. The introduction of methyl groups at the 2- and 4-positions can be achieved via Friedel-Crafts alkylation or cross-coupling reactions, depending on the synthetic strategy employed.

From a material science perspective, 4-(2,4-dimethylphenyl)oxane-4-carboxylic acid has been investigated for its potential applications in polymer chemistry. Its ability to form stable heterocyclic networks makes it a candidate for developing advanced materials with tailored mechanical and thermal properties. Researchers have explored its incorporation into polymeric matrices to enhance biodegradability and mechanical strength, opening avenues for sustainable applications.

The compound's stability under various conditions has also been studied extensively. Spectroscopic analyses such as NMR spectroscopy and mass spectrometry have provided insights into its molecular structure and dynamics. These studies have confirmed that 1523133-72-3 maintains its integrity under ambient conditions but exhibits reactivity under specific catalytic or thermal regimes.

In conclusion, 1523133-72-3 (CAS No.) represents a multifaceted compound with significant potential in pharmaceuticals and materials science. Its unique structural features enable diverse applications ranging from drug development to advanced material engineering. As research continues to uncover new synthetic pathways and biological activities, 1523133-72-3 (CAS No.) is poised to play an increasingly important role in addressing challenges across multiple scientific disciplines.